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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid

CAS No.: 22577-15-7

Cat. No.: B1268298

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 3-Allyloxypropionic Acid is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, immediate safety

and logistical information for the proper disposal of 3-Allyloxypropionic Acid.

Hazard Profile and Safety Summary
3-Allyloxypropionic Acid presents several hazards that must be understood before handling

or disposal. It is crucial to consult the Safety Data Sheet (SDS) for the specific product in use.
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Hazard Classification Description
Personal Protective
Equipment (PPE)

Skin Corrosion/Irritation

Causes skin irritation, and in

some cases, may cause

severe skin burns.[1][2]

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat.

Serious Eye Damage/Irritation

Causes serious eye irritation

and potentially severe eye

damage.[1][2]

Safety goggles and/or face

shield.[2]

Respiratory Irritation
May cause respiratory irritation

if inhaled.[2]

Use only in a well-ventilated

area or with a fume hood.[2]

Acute Toxicity
Harmful if swallowed or

inhaled.[2]

Avoid breathing vapors or

mists.

Flammability
May be a flammable liquid and

vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

Step-by-Step Disposal Protocol
The recommended disposal method for 3-Allyloxypropionic Acid is through an approved

hazardous waste disposal facility.[2] On-site treatment, such as neutralization, is only

recommended for very small quantities of simple corrosive wastes and may not be appropriate

for this compound due to its multiple hazards.[3]

1. Waste Collection and Storage:

Segregation: Collect waste 3-Allyloxypropionic Acid and any materials contaminated with

it (e.g., paper towels, absorbent pads) in a dedicated, properly labeled hazardous waste

container.

Container: The container should be made of a material compatible with the acid and have a

secure, tightly closing lid.

Labeling: Clearly label the waste container with "Hazardous Waste," "3-Allyloxypropionic
Acid," and the associated hazard symbols (e.g., corrosive, irritant, flammable).
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Storage: Store the sealed waste container in a designated, well-ventilated secondary

containment area, away from incompatible materials such as bases, oxidizing agents, and

flammable substances.[4]

2. Spill and Emergency Procedures:

Immediate Actions: In case of a spill, evacuate the immediate area and alert colleagues and

the laboratory supervisor.

Ventilation: Ensure the area is well-ventilated, and if safe to do so, turn off any potential

ignition sources.

Containment: For small spills, use a spill kit with an appropriate absorbent material (e.g.,

vermiculite, dry sand, or a commercial acid neutralizer). Do not use combustible materials

like paper towels to absorb large spills.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in

the designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable cleaning agent.

Personal Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if present and easy to do. Seek immediate medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

3. Professional Disposal:
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Contact: Arrange for the collection of the hazardous waste container by a licensed and

approved waste disposal contractor.

Documentation: Ensure all necessary waste disposal documentation is completed in

accordance with local, state, and federal regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Allyloxypropionic Acid.
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Start: 3-Allyloxypropionic Acid Waste Generated

Assess Waste
- Pure substance?

- Contaminated materials?
- Small or large quantity?

Spill or Leak?

Follow Spill & Emergency Procedures
- Evacuate & Ventilate

- Contain & Absorb
- Collect for Disposal

Yes

Collect in Designated
Hazardous Waste Container

No

Label and Store Securely
- 'Hazardous Waste'

- Segregate from incompatibles

Arrange for Professional
Hazardous Waste Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Allyloxypropionic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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